4-chlorophenyl 5H-pyrimido[5,4-b]indol-4-yl sulfide

• IUPAC Name: 4-(4-chlorophenyl)sulfanyl-5H-pyrimido[5,4-b]indole
• InChI: InChI=1S/C16H10ClN3S/c17-10-5-7-11(8-6-10)21-16-15-14(18-9-19-16)12-3-1-2-4-13(12)20-15/h1-9,20H
• InChI Key: IAQZVKJPXXSPQY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(N2)C(=NC=N3)SC4=CC=C(C=C4)Cl
• Molecular Formula: C16H10ClN3S
• Molecular Weight: 311.8 g/mol
• CAS No.: 320420-19-7

Description

“4-chlorophenyl 5H-pyrimido[5,4-b]indol-4-yl sulfide” is a chemical compound with the molecular formula C16H10ClN3S and a molecular weight of 311.79.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and density, are not specified in the search results.

Scientific Research Applications

Materials Science and Chemistry

• Polyimides with High Refractive Indices : Compounds containing pyridine and sulfur units have been explored for their role in creating high refractive index polyimides. These materials exhibit excellent thermal, mechanical, solubility, and optical properties, making them suitable for advanced materials applications, such as in optoelectronics and photonics (Guan et al., 2017).

• Advanced Oxidation Technologies for Environmental Remediation : Studies have demonstrated the effectiveness of advanced oxidation processes in degrading chlorophenols, a class of compounds related to the chemical structure . These processes are crucial for removing toxic pollutants from water, highlighting the environmental applications of similar compounds (Rastogi et al., 2009).

• Organic Electronics : Research into poly(3,4-ethylenedioxythiophene) doped with various compounds indicates the potential for creating materials with enhanced conductivity and work function. Such materials are valuable for improving the efficiency of organic solar cells and other electronic devices (Zeng et al., 2020).

Organic Synthesis and Catalysis

• Synthesis of Heterocycles : Compounds containing sulfur and pyridine units are pivotal in synthesizing heterocycles, which are fundamental structures in many pharmaceuticals and agrochemicals. These syntheses contribute to the development of new drugs and materials (Rozentsveig et al., 2022).

• Catalysis : Research on methyloxorhenium(V) complexes with tridentate ligands, including those with pyridine units, showcases the role of such compounds in catalyzing oxidation reactions. These reactions are crucial in organic synthesis, demonstrating the importance of these compounds in facilitating chemical transformations (Shan et al., 2003).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the search results.

Future Directions

The future directions for the research and application of this compound are not specified in the search results.

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, making indole derivatives valuable for treatment development .

Mode of Action

Indole derivatives are known to interact with their targets, leading to changes that result in their observed biological activities . The exact nature of these interactions and the resulting changes would depend on the specific targets involved.

Biochemical Pathways

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that indole derivatives may affect a variety of biochemical pathways, with the specific pathways depending on the targets of the compound.

Result of Action

Given the broad range of biological activities associated with indole derivatives, the effects could potentially be diverse, depending on the specific targets and pathways involved .